1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl-1H-Pyrrole

• CAS No.: 647841-61-0
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 1-(4-ethoxy-2-methylphenyl)-2,5-dimethylpyrrole
• InChI: InChI=1S/C15H19NO/c1-5-17-14-8-9-15(11(2)10-14)16-12(3)6-7-13(16)4/h6-10H,5H2,1-4H3
• InChI Key: KYYRACFJZRTIBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)N2C(=CC=C2C)C)C

Description

1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl-1H-Pyrrole is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-hydroxy-2-methylphenyl)-2,5-dimethylpyrrole (˜50 mmol) in acetonitrile (300 mL) was added potassium carbonate (55 mmol) and an excess of bromoethane (>100 mmol). The reaction mixture was stirred at 50° C. overnight, cooled to room temperature, and partitioned between EtOAc and water. The organic layer was washed with brine, dried over MgSO4, filtered, concentrated in vacuo, and purified by column chromatography (15% EtOAc/hexanes) to give 2,5-dimethyl-1-(4-ethoxy-2-methylphenyl)pyrrole as a colorless oil: 1H NMR (CDCl3, 500 MHz) δ 7.07 (d, 1H), 6.84 (d, 1H), 6.79 (dd, 1H), 5.90 (s, 2H), 4.07 (q, 2H), 1.92 (s, 6H), 1.90 (s, 3H), 1.45 (t, 3H; MS (ESI) 230 (M+H)+.